Cas no 112082-71-0 (4-benzylidene-3-(phenoxymethyl)-1,2-oxazol-5-one)

• Product name: 4-benzylidene-3-(phenoxymethyl)-1,2-oxazol-5-one
• CAS No: 112082-71-0
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 2607983
• PubChem ID: 92020784

4-benzylidene-3-(phenoxymethyl)-1,2-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-benzylidene-3-(phenoxymethyl)-1,2-oxazol-5-one
• 112082-71-0
• (Z)-4-Benzylidene-3-(phenoxymethyl)isoxazol-5(4H)-one

• Inchi： InChI=1S/C17H13NO3/c19-17-15(11-13-7-3-1-4-8-13)16(18-21-17)12-20-14-9-5-2-6-10-14/h1-11H,12H2/b15-11-
• InChI Key： JMZNZQAFWJEXGF-PTNGSMBKSA-N

Computed Properties

• Exact Mass: 279.08954328Da
• Monoisotopic Mass: 279.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.9Ų